Cas no 846056-86-8 (2-Propanesulfonic acid,1-amino-2-methyl-)

• Product Name: 2-Propanesulfonic acid,1-amino-2-methyl-
• CAS No: 846056-86-8
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• CID: 716413
• PubChem ID: 19390372
• Update Time: 2025-04-19

2-Propanesulfonic acid,1-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonic acid,1-amino-2-methyl-
• 846056-86-8
• SCHEMBL1070050

• Inchi： 1S/C4H11NO3S/c1-4(2,3-5)9(6,7)8/h3,5H2,1-2H3,(H,6,7,8)
• InChI Key： ZFJWYAYBWZHPGT-UHFFFAOYSA-N
• SMILES： S(C(C)(C)CN)(=O)(=O)O

Computed Properties

• Exact Mass: 153.046
• Monoisotopic Mass: 153.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: -3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids